Cas no 35945-70-1 (9-Acetoxyfukinanolid)

• Product Name: 9-Acetoxyfukinanolid
• CAS No: 35945-70-1
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 2008259
• PubChem ID: 78385431
• Update Time: 2025-04-21

9-Acetoxyfukinanolid Chemical and Physical Properties

Names and Identifiers

• 9-Acetoxyfukinanolid
• 9-Acetoxyfukinanolide
• Spiro[furan-3(2H),2a(2)-[2H]inden]-2-one, 1a(2)-(acetyloxy)decahydro-3a(2)a,4a(2)-dimethyl-4-methylene-, (1a(2)R,2a(2)R,3a(2)aR,4a(2)S,7a(2)aS)-
• (3a,4-dimethyl-4'-methylidene-2'-oxospiro(3,4,5,6,7,7a-hexahydro-1H-indene-2,3'-oxolane)-1-yl) acetate
• Spiro(furan-3(2H),2'-(2H)inden)-2-one, 1'-(acetyloxy)decahydro-3'a,4'-dimethyl-4-methylene-, (1'R,2'R,3'aR,4'S,7'aS)-
• DTXSID601105992
• Spiro[furan-3(2H),2'-[2H]inden]-2-one, 1'-(acetyloxy)decahydro-3'a,4'-dimethyl-4-methylene-, (1'R,2'R,3'aR,4'S,7'aS)-
• (3a,4-dimethyl-4'-methylidene-2'-oxospiro[3,4,5,6,7,7a-hexahydro-1H-indene-2,3'-oxolane]-1-yl) acetate
• 35945-70-1

• Inchi： 1S/C17H24O4/c1-10-6-5-7-13-14(21-12(3)18)17(9-16(10,13)4)11(2)8-20-15(17)19/h10,13-14H,2,5-9H2,1,3-4H3
• InChI Key： ZZZDGYZKGIPSPD-UHFFFAOYSA-N
• SMILES： CC1C2(C(C(C3(C(=O)OCC3=C)C2)OC(=O)C)CCC1)C

Computed Properties

• Exact Mass: 292.16745924Da
• Monoisotopic Mass: 292.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.715
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones